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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for penicilloate skin testing as a crucial

component in the comprehensive evaluation of penicillin allergy. The protocol outlines the

necessary reagents, patient preparation, testing procedures, and interpretation of results for

the accurate diagnosis of IgE-mediated penicillin hypersensitivity.

Introduction
Penicillin allergy is the most commonly reported drug allergy, yet a majority of patients with a

history of penicillin allergy are not truly allergic.[1][2] Misdiagnosis can lead to the use of

broader-spectrum, more expensive, and potentially less effective antibiotics.[3] Penicillin skin

testing (PST) is a reliable method to clarify a true IgE-mediated allergy.[1] The testing involves

the use of major and minor determinants of penicillin allergy.[1][4] The major determinant,

benzylpenicilloyl polylysine (PPL), detects the majority of penicillin-allergic patients.[1] The

minor determinants, which include penicilloate, are essential for increasing the sensitivity of

the test and identifying patients at risk for immediate hypersensitivity reactions.[1][5]

Principle of the Test
Penicillin skin testing is based on the principle of detecting the presence of penicillin-specific

IgE antibodies on the surface of mast cells. When the penicillin antigen (in this case,

penicilloate and other determinants) is introduced into the skin of a sensitized individual, it

cross-links the IgE antibodies, leading to mast cell degranulation and the release of histamine
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and other mediators.[6] This results in a localized wheal-and-flare reaction, indicating a positive

test.[6]

Experimental Protocols
Reagent Preparation and Handling
Proper preparation and handling of reagents are critical for the accuracy and safety of the skin

test.

Reagents:

Major Determinant: Benzylpenicilloyl polylysine (PPL), commercially available as PRE-

PEN®.

Minor Determinants:

Penicillin G (for skin testing).[7]

Penicilloate and Penilloate (can be prepared by an improved extraction method).[8]

A minor determinant mixture (MDM) may also be used.[4]

Controls:

Positive Control: Histamine hydrochloride (1 mg/mL).[9][10]

Negative Control: Sterile saline.[9][11]

Preparation of Penicillin G for Skin Testing: Penicillin G must be diluted to a non-irritating

concentration for skin testing.[7]

Reconstitute a vial of Penicillin G potassium or sodium to a concentration of 1,000,000

units/mL according to the manufacturer's instructions.[12]

Perform serial dilutions with sterile saline to achieve a final concentration of 10,000 units/mL

for both prick and intradermal testing.[7][12][13]

Prepared test materials are recommended for same-day use.[14]
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Reagent Prick Test Concentration
Intradermal Test
Concentration

Benzylpenicilloyl Polylysine

(PPL)
Undiluted (PRE-PEN®) Undiluted (PRE-PEN®)

Penicillin G 10,000 units/mL[7] 10,000 units/mL[7]

Amoxicillin 20 mg/mL[15] 20 mg/mL[15]

Ampicillin 20 mg/mL[15] 20 mg/mL[15]

Histamine (Positive Control) 1 mg/mL[9] Not typically used

Saline (Negative Control) As is As is

Patient Preparation
Obtain a detailed history of the patient's reported allergic reaction.[16]

Patients should discontinue antihistamines for at least 7 days before the test, as they can

interfere with the results.[17][18]

Obtain informed consent before proceeding with the test.[11]

Skin Testing Procedure
Penicillin skin testing is a two-step process: skin prick testing followed by intradermal testing if

the prick test is negative.[11][19] This sequential approach is crucial to minimize the risk of a

systemic allergic reaction.[14][19]

Step 1: Skin Prick Testing (SPT)[9]

Clean the volar surface of the forearm with an alcohol swab.[11]

Apply one drop of each of the following reagents to the skin, ensuring they are well-

separated: PPL, Penicillin G, negative control (saline), and positive control (histamine).[9][11]

Use a sterile lancet to prick the skin through each drop.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.aaaai.org/allergist-resources/ask-the-expert/answers/2021/testipenicillin
https://www.aaaai.org/allergist-resources/ask-the-expert/answers/2021/testipenicillin
https://www.allergy.org.au/images/stories/hp/info/ASCIA_HP_Consensus_Penicillin_Allergy_2020.pdf
https://www.allergy.org.au/images/stories/hp/info/ASCIA_HP_Consensus_Penicillin_Allergy_2020.pdf
https://www.allergy.org.au/images/stories/hp/info/ASCIA_HP_Consensus_Penicillin_Allergy_2020.pdf
https://www.allergy.org.au/images/stories/hp/info/ASCIA_HP_Consensus_Penicillin_Allergy_2020.pdf
https://penallergytest.com/assets/pdf/Sample_Protocol.pdf
https://www.unmc.edu/intmed/_documents/id/asp/penicillin_allergy_guidance_document_v7.pdf
https://www.cdc.gov/std/treatment-guidelines/penicillin-allergy.htm
https://www.traac.org/storage/app/media/penicillin-skin-testing092618.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6789445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6789445/
https://penallergytest.com/implementing-penicillin-allergy-skin-testing/
https://www.penallergytest.com/assets/pdf/PST_Instruction_Guide.pdf
https://penallergytest.com/implementing-penicillin-allergy-skin-testing/
https://penallergytest.com/assets/pdf/Sample_Protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6789445/
https://penallergytest.com/assets/pdf/Sample_Protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6789445/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wait 15-20 minutes to read the results.[19]

Interpretation of SPT:

Positive Control (Histamine): A wheal of at least 3 mm in diameter should be present for the

test to be valid.[9][19]

Negative Control (Saline): There should be no significant reaction.

Test Reagents (PPL, Penicillin G): A positive result is defined as a wheal of 3 mm or greater

than the negative control.[19]

Step 2: Intradermal Testing (IDT)

Intradermal testing should only be performed if the skin prick test is negative.[14][19]

On a different area of the arm, inject approximately 0.02 mL of each of the following reagents

intradermally to create a 3 mm bleb: PPL, Penicillin G, and a negative control (saline).[9][11]

It is recommended to perform the PPL and Penicillin G tests in duplicate.[9]

Mark the perimeter of each bleb.[14]

Wait 15-20 minutes to read the results.[19]

Interpretation of IDT:

Negative Control (Saline): No increase in the size of the initial bleb.[19]

Test Reagents (PPL, Penicillin G): A positive result is characterized by an increase in the

size of the original bleb by 3 mm or more.[9][19] Itching and flare are commonly present.[9]

[19]
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Test Stage Procedure Reading Time
Positive Result
Criteria

Skin Prick Test

Application of a drop

of each reagent and

pricking the skin.

15-20 minutes[19]

Induration at least 3

mm greater than the

negative control.[19]

Intradermal Test

Intradermal injection

of 0.02 mL of each

reagent to form a 3

mm bleb.

15-20 minutes[19]

Increase in the size of

the original bleb by 3

mm or more.[9][19]

Optional Oral Challenge
If both skin prick and intradermal tests are negative, a graded oral challenge with a penicillin-

class antibiotic (e.g., amoxicillin) may be performed to confirm the absence of an allergy.[3][17]

[18] This should be conducted in a setting with immediate access to emergency medical care. A

typical protocol involves administering 1/10th of the therapeutic dose followed by the remaining

9/10ths after a period of observation.[15]
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Phase 1: Preparation

Phase 2: Skin Prick Testing (SPT)

Phase 3: Intradermal Testing (IDT)
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Caption: Workflow for Penicillin Allergy Skin Testing.
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Caption: Logical Flow for Interpretation of Penicillin Skin Test Results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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